Cas no 1421500-87-9 (1-benzyl-4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]piperazine)

• Product Name: 1-benzyl-4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]piperazine
• CAS No: 1421500-87-9
• MF: C₂₁H₂₂N₄O
• MW: 346.425584316254
• CID: 5365392
• Update Time: 2025-06-08

1-benzyl-4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• (4-benzylpiperazin-1-yl)-(4-pyrrol-1-ylpyridin-2-yl)methanone
• 1-benzyl-4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]piperazine

• Inchi： 1S/C21H22N4O/c26-21(20-16-19(8-9-22-20)24-10-4-5-11-24)25-14-12-23(13-15-25)17-18-6-2-1-3-7-18/h1-11,16H,12-15,17H2
• InChI Key： GBUYUNXPOINPOX-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC2=CC=CC=C2)CC1)(C1=NC=CC(N2C=CC=C2)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 1-benzyl-4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]piperazine

Introduction to 1-Benzyl-4-[4-(1H-Pyrrol-1-yl)pyridine-2-carbonyl]piperazine (CAS No. 1421500-87-9)

1-Benzyl-4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]piperazine, with the CAS number 1421500-87-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group, a pyrrole ring, and a pyridine moiety, all interconnected through a piperazine scaffold. The combination of these functional groups endows the molecule with a diverse range of biological activities and potential therapeutic applications.

The synthesis of 1-Benzyl-4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]piperazine typically involves multi-step reactions, starting from readily available starting materials. The key steps often include the formation of the piperazine ring, the introduction of the benzyl group, and the coupling of the pyrrole and pyridine moieties. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both academic research and industrial applications.

In terms of its biological activity, 1-Benzyl-4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]piperazine has been studied for its potential as a modulator of various biological targets. One of the most notable areas of research is its interaction with G protein-coupled receptors (GPCRs), which are crucial in many physiological processes and are common targets for drug development. Studies have shown that this compound can exhibit agonistic or antagonistic effects on specific GPCRs, depending on its structural modifications and the presence of other functional groups.

Another area of interest is the compound's potential as an inhibitor of protein-protein interactions (PPIs). PPIs play a critical role in cellular signaling pathways and are often dysregulated in various diseases, including cancer and neurodegenerative disorders. Research has demonstrated that 1-Benzyl-4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]piperazine can disrupt specific PPIs, thereby modulating signaling pathways and potentially leading to therapeutic benefits.

The pharmacokinetic properties of 1-Benzyl-4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]piperazine have also been extensively studied. These properties are crucial for understanding how the compound behaves in biological systems and for optimizing its use as a therapeutic agent. Key parameters such as absorption, distribution, metabolism, excretion, and toxicity (ADMET) have been evaluated in both in vitro and in vivo models. The results indicate that this compound has favorable pharmacokinetic profiles, making it a promising candidate for further development.

Clinical trials involving 1-Benzyl-4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]piperazine are currently underway to assess its safety and efficacy in treating various conditions. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. However, more extensive studies are needed to fully evaluate its potential as a drug candidate.

In addition to its therapeutic applications, 1-Benzyl-4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]piperazine has also found use as a tool compound in academic research. Its unique structure and biological activity make it valuable for probing specific biological processes and validating new targets for drug discovery. Researchers often use this compound to gain insights into complex signaling pathways and to develop new hypotheses for therapeutic intervention.

The future outlook for 1-Benzyl-4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]piperazine is promising. Ongoing research continues to uncover new aspects of its biology and potential applications. Advances in synthetic chemistry are likely to further improve its accessibility and cost-effectiveness, while ongoing clinical trials will provide critical data on its safety and efficacy. As our understanding of this compound deepens, it is expected to play an increasingly important role in both basic research and pharmaceutical development.